![molecular formula C20H18O6 B7765591 Sesamin CAS No. 7076-24-6](/img/structure/B7765591.png)
Sesamin
Overview
Description
Sesamin is a lignan compound found in sesame seeds and oil. It has been studied for its potential health benefits, including its ability to lower cholesterol levels, reduce inflammation, and improve liver function . This compound has also been shown to have antioxidant properties, which may help protect against oxidative stress and damage to cells .
Synthesis Analysis
This compound is a lignan derived from sesame seeds (Sesamum indicum). Major lignans of sesame this compound and sesamolin are benzodioxol–substituted furofurans. Sesamol, sesaminol, its epimers, and epithis compound are transformation products found in processed products . Synthetic routes to all lignans are known but only sesamol is synthesized industrially .Molecular Structure Analysis
This compound is a lignan that consists of tetrahydro-1H,3H-furo [3,4-c]furan substituted by 1,3-benzodioxole groups at positions 1 and 4 (the 1S,3aR,4S,6aR stereoisomer) . Its molecular formula is C20H18O6 .Chemical Reactions Analysis
This compound has been found to undergo various chemical reactions. For instance, it has been shown to undergo epimerization to epithis compound, a diastereomer of this compound lacking rotational symmetry .Physical And Chemical Properties Analysis
This compound is a fat-soluble lignan with a molecular weight of 354.4 g/mol .Scientific Research Applications
Pharmaceutical and Nutraceutical Potential : Sesamin has been shown to have potential in managing various disorders, including cancer, hepatic disorders, cardiac ailments, and neurological diseases, due to its antioxidant, anti-inflammatory, antineoplastic, and antimicrobial activities. However, challenges related to its solubility, stability, bioavailability, and rapid clearance have been identified. Strategies to overcome these challenges involve novel carrier systems for drug delivery (Nair et al., 2023).
Protective Effects on Liver : this compound has demonstrated protective effects against nickel-induced liver toxicity. It was found to significantly prevent nickel-induced hepatotoxicity in mice, reduce oxidative stress, and inhibit apoptosis in liver cells through the PI3K-Akt signaling pathway (Liu et al., 2013).
Anti-Cancer Properties : this compound possesses potent anti-cancer properties attributed to its various activities such as anti-proliferative, pro-apoptotic, anti-inflammatory, anti-metastatic, and pro-autophagic. It targets several signaling pathways, including NF-κB, STAT3, JNK, ERK1/2, p38 MAPK, PI3K/AKT, caspase-3, and p53, in its anti-cancer actions (Majdalawieh et al., 2017).
Role in Cardiac Health : this compound has been found to protect against cardiac remodeling via the Sirt3/ROS pathway. It alleviates cardiac hypertrophy, inhibits fibrosis, and attenuates the inflammatory response, thus improving cardiac function and preventing the development of cardiac hypertrophy (Fan et al., 2017).
Effects on Cholesterol and Lipid Metabolism : this compound has been shown to affect cholesterol metabolism by reducing serum and liver cholesterol levels, inhibiting cholesterol absorption and synthesis, and affecting the activity of enzymes involved in cholesterol metabolism (Hirose et al., 1991).
Influence on Exercise Capacity and Skeletal Muscle Function : this compound helps prevent the decline in exercise capacity and impairment of skeletal muscle mitochondrial function in mice with high-fat diet-induced diabetes, suggesting its potential use in diabetes mellitus treatment (Takada et al., 2015).
Other Applications : Additional research has explored this compound's role in osteoblast differentiation, cardiovascular disease, allergic airway inflammation, and its ability to regulate the transcription levels of hepatic metabolizing enzymes for alcohol and lipids in rats.
Mechanism of Action
Safety and Hazards
Future Directions
Sesamin has shown promise in various therapeutic applications. It is anticipated that this compound may be employed in future therapeutic regimens to enhance the efficacy of treatment and dampen the adverse effects of synthetic chemical drugs currently used to alleviate immune-related and inflammatory conditions .
properties
IUPAC Name |
5-[(3S,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O6/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2/t13-,14-,19+,20+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEYUIKBAABKQKQ-AFHBHXEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(COC2C3=CC4=C(C=C3)OCO4)C(O1)C5=CC6=C(C=C5)OCO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@H](CO[C@@H]2C3=CC4=C(C=C3)OCO4)[C@H](O1)C5=CC6=C(C=C5)OCO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301030528 | |
Record name | Sesamin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301030528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | (+)-Sesamin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0034256 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
607-80-7, 81602-22-4 | |
Record name | Sesamin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=607-80-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sesamin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000607807 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sesamin, (+/-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081602224 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sesamin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301030528 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SESAMIN, (±)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FY3S29JVC9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | SESAMIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S7946O4P76 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | (+)-Sesamin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0034256 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
123 - 124 °C | |
Record name | (+)-Sesamin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0034256 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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